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Compound of Interest

Compound Name: 1-Aminoethanol

Cat. No.: B1580991

Essential Safety and Handling Guide for 1-
Aminoethanol

For Researchers, Scientists, and Drug Development Professionals
This guide provides immediate, essential safety and logistical information for handling 1-

Aminoethanol, also known as Ethanolamine. Adherence to these procedures is critical for
ensuring laboratory safety and proper chemical management.

Hazard Summary

1-Aminoethanol is a corrosive and combustible liquid that can cause severe skin burns and
eye damage.[1][2][3] It is harmful if swallowed, inhaled, or absorbed through the skin.[1][2][3]
The vapor may cause respiratory irritation.[1][2] It has an unpleasant, ammonia-like odor.[4]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 1-Aminoethanol.
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PPE Category

Specification

Rationale

Eye & Face Protection

Tight-sealing safety goggles
and a face shield.[5][6]

Protects against splashes and
vapors that can cause severe

eye damage.[1]

Hand Protection

Impervious gloves (e.g., butyl

rubber, nitrile rubber).

Prevents skin contact, which
can cause severe burns and
absorption of the harmful
substance.[1][6]

Skin & Body Protection

Long-sleeved clothing, a
chemical-resistant apron, and
closed-toe shoes.[6] In case of
prolonged work, a protective

suit should be worn.[7]

Minimizes the risk of skin

contact and chemical burns.[1]

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood.
[5] If exposure limits are
exceeded or irritation is
experienced, a NIOSH/MSHA
or European Standard EN 149
approved respirator with an
appropriate cartridge is

required.[5]

Protects against inhalation of

harmful and irritating vapors.[1]

Quantitative Exposure Limits

Organization

Exposure Limit

Value

NIOSH REL

TWA (8-hour)

3 ppm (8 mg/m?3)[4]

STEL (15-minute)

6 ppm (15 mg/m3)[4]

OSHA PEL

TWA (8-hour)

3 ppm (6 mg/m?3)[4]

UK WEL

Long-term (8-hour TWA)

1 ppm (2.5 mg/m3)[7]

Short-term (15-minute)

3 ppm (7.6 mg/m3)[7]
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Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the necessary steps for the safe handling of 1-Aminoethanol from
preparation to post-handling procedures.

1. Pre-Operational Checks:

Ventilation: Ensure the chemical fume hood is functioning correctly.

PPE Inspection: Inspect all PPE for damage or contamination before use.

Emergency Equipment: Confirm that an eyewash station and safety shower are readily
accessible.[6]

Spill Kit: Have a spill kit containing inert absorbent material (e.g., sand, vermiculite) readily
available.[1][7]

. Handling Procedure:

Always handle 1-Aminoethanol inside a certified chemical fume hood.[5]

Avoid direct contact with the substance.[7] Do not get it in eyes, on skin, or on clothing.[5]
Do not eat, drink, or smoke in the handling area.[2]

Keep the container tightly closed when not in use.[5][7]

Avoid inhalation of vapors.[1]

Keep away from heat, sparks, open flames, and hot surfaces.[5]

Take precautionary measures against static discharge.[5]

. Post-Handling & Storage:

Wash hands and any exposed skin thoroughly after handling.[5]

Store in a cool, dry, and well-ventilated area in a tightly sealed container.[2][5]

Store in a corrosives area away from incompatible materials such as strong oxidizing agents
and acids.[4][5]

Disposal Plan

Proper disposal of 1-Aminoethanol and contaminated materials is crucial to prevent
environmental harm and ensure safety.

1. Chemical Waste:

o Dispose of 1-Aminoethanol waste in a designated, approved waste container.[5]
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e Do not dispose of it down the drain or into the sewer system.[5]
» The disposal must be in accordance with all local, regional, national, and international
regulations.[8]

2. Contaminated PPE and Materials:

o All disposable PPE (gloves, aprons) contaminated with 1-Aminoethanol should be placed in
a sealed, labeled waste container for hazardous materials.

o Contaminated clothing should be removed immediately and washed thoroughly before
reuse.[5][8]

e Used absorbent materials from spills should be collected in a suitable, closed container for
disposal.[5]

Emergency Procedures

Spill Response:

Evacuate personnel from the immediate area.[5]

Remove all sources of ignition.[5]

Ventilate the area.

Wearing appropriate PPE, contain the spill using an inert absorbent material.[1][7]

Collect the absorbed material into a suitable, closed container for disposal.[5]
First Aid:

¢ Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[5]

o Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty of
water for at least 15 minutes. Seek immediate medical attention.[1][5]

o Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15 minutes,
removing contact lenses if present and easy to do. Continue rinsing. Seek immediate
medical attention.[1][5]
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 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[5]

Workflow for Handling 1-Aminoethanol

Safe Handling Workflow for 1-Aminoethanol

Preparation

Inspect & Don PPE

'

Verify Fume Hood Operation

'

Locate Emergency Equipment

'

Prepare Spill Kit

Handling

Handle Chemical in Fume Hood

Post-Handling ~Emergency
a4
Store Chemical Properly Dispose of Chemical Waste Spill Response
i
|
Wash Hands & Exposed Skin Dispose of Contaminated PPE First Aid
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Caption: Workflow for the safe handling of 1-Aminoethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling 1-
Aminoethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580991#personal-protective-equipment-for-
handling-1-aminoethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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